5-(3-Aminophenyl)-1,3,4-thiadiazol-2-amine

• CAS No.: 299441-33-1
• Molecular Formula: C8H8N4S
• Molecular Weight: 192.24 g/mol
• IUPAC Name: 5-(3-aminophenyl)-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C8H8N4S/c9-6-3-1-2-5(4-6)7-11-12-8(10)13-7/h1-4H,9H2,(H2,10,12)
• InChI Key: HXAIQIBDROSTKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=NN=C(S2)N

Description

5-(3-Aminophenyl)-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C8H8N4S and its molecular weight is 192.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Thiosemicarbazide (455.7 mg; 5 mmol; 1 eq.) and 3-aminobenzonitrile (Aldrich)(590.7 mg; 5 mmol; 1 eq.) are heated in TFA (2.50 ml) at 60° C. for 4 hours. The mixture becomes a thick yellowish solution. The reaction mixture is poured into ice-water (15 ml) and neutralized with saturated NaHCO3 aqueous solution. The resulting precipitate is filtered, affording 5-(3-aminophenyl)-1,3,4-thiadiazol-2-amine, Amine 2, as white-off solid (291 mg; 30%).

Synthesis routes and methods II

Procedure details

Thiosemicarbazide (455.69 mg; 5.00 mmol; 1.00 eq.) and 3-aminobenzonitrile (590.69 mg; 5.00 mmol; 1.00 eq.) are heated in TFA (2.50 ml) at 60° C. for 4 h00. The mixture become a thick yellowish solution. The reaction mixture is poured into ice-water (15 mL) and neutralized with saturated NaHCO3 aqueous solution. The resulting precipitate is filtered, affording 5-(3-aminophenyl)-1,3,4-thiadiazol-2-amine as white-off solid (291.00 mg; 30.27%).